Cas no 1251021-54-1 (tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate)

• Product Name: tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate
• CAS No: 1251021-54-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD14581086
• CID: 1015705
• Update Time: 2025-10-25

tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• -TERT-BUTYLHEXAHYDRO-1H-PYRIDO[3,4-B][1,4]OXAZINE-6(7H)-CARBOXYLATE
• (4AS,8aS)-tert-butyl hexahydro-1H-pyrido[3,4-b][1,4]oxazine-6(7H)-carboxylate
• Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester
• AM803114
• Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butyl ester
• tert-Butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate-rel
• tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate

• MDL： MFCD14581086
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-9-10(8-14)16-7-5-13-9/h9-10,13H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： COJUSTWUQICURS-UWVGGRQHSA-N
• SMILES： O1CCN[C@H]2CCN(C(=O)OC(C)(C)C)C[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 50.8

Additional information on tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate

tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate (CAS No. 1251021-54-1)

The compound tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate, identified by the CAS registry number 1251021-54-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazinones and is characterized by its unique bicyclic structure and substituent groups. Recent studies have highlighted its role in drug discovery and material science due to its versatile reactivity and structural diversity.

The molecular structure of tert-butyl trans-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate comprises a fused bicyclic system with an oxazine ring and a pyridine moiety. The trans configuration at the bridgehead positions contributes to its stereochemical stability and unique electronic properties. The tert-butyl group attached to the carboxylate moiety enhances the molecule's lipophilicity and solubility in organic solvents.

In terms of synthesis pathways,tert-butyl trans-...(abbreviated as TB-OxoCarb)tert-butyl trans... can be synthesized through various routes including nucleophilic substitution reactions or cyclization processes involving appropriate precursors such as amino alcohols or dipeptides.

The latest research has focused on the biological activity of this compound in vitro models where it has shown promise as a potential lead compound for anti-inflammatory agents or neuroprotective drugs.